N-(1,3-benzodioxol-5-ylmethyl)-N-methyl-4-piperidin-3-ylbenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N-methyl-4-piperidin-3-ylbenzamide
• InChI: InChI=1S/C21H24N2O3/c1-23(13-15-4-9-19-20(11-15)26-14-25-19)21(24)17-7-5-16(6-8-17)18-3-2-10-22-12-18/h4-9,11,18,22H,2-3,10,12-14H2,1H3
• InChI Key: MTVYXSHFSZNERH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC2=C(C=C1)OCO2)C(=O)C3=CC=C(C=C3)C4CCCNC4
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N-methyl-4-piperidin-3-ylbenzamide and its analogs involves complex chemical reactions designed to yield potent and selective inhibitors of specific biological processes. For instance, a series of 1-(1,3-benzodioxol-5-ylmethyl)-3-[4-(1H-Imidazol-1-yl)phenoxy]-piperidine analogs were identified as potent and selective inhibitors of NO formation, showcasing the intricate synthesis strategies employed in creating these compounds (Wei et al., 2007).

Molecular Structure Analysis

The molecular structure of related compounds reveals the importance of specific functional groups and their placement for biological activity. For instance, the structure of N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine provides insights into the spatial arrangement of atoms and their potential interactions with biological targets, crucial for understanding the compound's activity at a molecular level (Yıldırım et al., 2006).

Chemical Reactions and Properties

The chemical reactivity and properties of N-(1,3-benzodioxol-5-ylmethyl)-N-methyl-4-piperidin-3-ylbenzamide derivatives can be exemplified by their interactions and reactions under various conditions. These reactions often lead to the formation of compounds with significant biological activities, as seen in the synthesis and pharmacological properties of benzamide derivatives as selective serotonin 4 receptor agonists (Sonda et al., 2004).